{[5-(2,4-dichlorophenyl)-2-furyl]methyl}(pyridin-3-ylmethyl)amine hydrochloride

• IUPAC Name: N-[[5-(2,4-dichlorophenyl)furan-2-yl]methyl]-1-pyridin-3-ylmethanamine;hydrochloride
• InChI: InChI=1S/C17H14Cl2N2O.ClH/c18-13-3-5-15(16(19)8-13)17-6-4-14(22-17)11-21-10-12-2-1-7-20-9-12;/h1-9,21H,10-11H2;1H
• InChI Key: OMMDFTONRNPOOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNCC2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl.Cl
• Molecular Formula: C17H15Cl3N2O
• Molecular Weight: 369.7 g/mol

Description

{[5-(2,4-dichlorophenyl)-2-furyl]methyl}(pyridin-3-ylmethyl)amine hydrochloride, also known as FYMAM-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {[5-(2,4-dichlorophenyl)-2-furyl]methyl}(pyridin-3-ylmethyl)amine hydrochloride is not fully understood. However, studies have shown that it can interact with various proteins and enzymes in cells, leading to changes in cellular signaling pathways. This ultimately results in the induction of apoptosis in cancer cells and the reduction of inflammation in the body.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it can induce apoptosis by activating caspases, a family of proteins that play a key role in the process of programmed cell death. This compound has also been shown to inhibit the activity of various enzymes involved in inflammation, leading to a reduction in inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of {[5-(2,4-dichlorophenyl)-2-furyl]methyl}(pyridin-3-ylmethyl)amine hydrochloride for lab experiments is its relatively simple synthesis method. This makes it easier for researchers to obtain the compound for their studies. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to fully elucidate its effects.

Future Directions

There are several future directions for research on {[5-(2,4-dichlorophenyl)-2-furyl]methyl}(pyridin-3-ylmethyl)amine hydrochloride. One direction is to further investigate its potential applications in cancer treatment. This could involve studying its effects in different types of cancer cells and in animal models. Another direction is to investigate its potential use as an anti-inflammatory agent in various inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and how it interacts with various proteins and enzymes in cells.

Scientific Research Applications

{[5-(2,4-dichlorophenyl)-2-furyl]methyl}(pyridin-3-ylmethyl)amine hydrochloride has been studied for its potential applications in various scientific fields. One of the most promising areas is in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.